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Compound Name: Ethyl 2-chloro-5-nitrobenzoate

Cat. No.: B097930 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Foreword: A Senior Application Scientist's
Perspective
In the landscape of organic synthesis and pharmaceutical development, the utility of a chemical

intermediate is dictated by its structural features and reactivity. Ethyl 2-chloro-5-
nitrobenzoate is a compound that consistently proves its value as a versatile building block. Its

benzene ring is strategically functionalized with an electron-withdrawing nitro group, a reactive

chloro substituent, and an ethyl ester. This specific arrangement of functional groups provides

multiple avenues for synthetic transformations, making it a valuable precursor in the synthesis

of more complex molecules, including active pharmaceutical ingredients (APIs). This guide

aims to provide a comprehensive technical overview of Ethyl 2-chloro-5-nitrobenzoate,

moving beyond a simple recitation of facts to offer insights into its core properties, synthesis,

and applications, grounded in established scientific principles.

Part 1: Fundamental Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is the bedrock of

its effective application in research and development. These properties govern its behavior in

different solvents and reaction conditions, and are critical for developing robust synthetic

protocols and purification strategies.
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Molecular Weight and Formula
The molecular formula for Ethyl 2-chloro-5-nitrobenzoate is C₉H₈ClNO₄.[1] Its molecular

weight is a fundamental parameter for all stoichiometric calculations. It is determined by the

sum of the atomic weights of its constituent atoms.

The calculated molecular weight is approximately 229.62 g/mol .[2][3] This value is consistent

across various chemical suppliers and databases.[1]

Key Physicochemical Data
The following table summarizes the essential physicochemical properties of Ethyl 2-chloro-5-
nitrobenzoate.

Property Value Source(s)

CAS Number 16588-17-3 [1][2]

Molecular Formula C₉H₈ClNO₄ [1]

Molecular Weight 229.62 g/mol [2][3]

Boiling Point 329.5±22.0 °C at 760 mmHg [1]

Density 1.4±0.1 g/cm³ [1]

Part 2: Synthesis and Mechanistic Considerations
The synthesis of Ethyl 2-chloro-5-nitrobenzoate is most commonly achieved through the

esterification of its corresponding carboxylic acid, 2-chloro-5-nitrobenzoic acid.

Synthesis of the Precursor: 2-chloro-5-nitrobenzoic acid
The precursor, 2-chloro-5-nitrobenzoic acid, is typically synthesized via the nitration of o-

chlorobenzoic acid.[4] This electrophilic aromatic substitution reaction is a cornerstone of

organic chemistry.

Experimental Protocol for 2-chloro-5-nitrobenzoic acid Synthesis:
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Preparation: A solution of pure o-chlorobenzoic acid in 100% sulfuric acid is prepared and

cooled to below 0°C in an ice-salt bath.[4]

Nitration: A mixture of nitric acid and sulfuric acid is added dropwise to the cooled solution,

maintaining the temperature below 0°C to control the reaction and prevent the formation of

by-products.[4]

Reaction Completion and Isolation: The mixture is held at room temperature for several

hours and then gently heated before being poured onto ice.[4]

Purification: The resulting 2-chloro-5-nitrobenzoic acid is filtered and can be purified by

recrystallization from boiling water.[4]

Caption: Synthesis of 2-chloro-5-nitrobenzoic acid.

Esterification to Ethyl 2-chloro-5-nitrobenzoate
The conversion of 2-chloro-5-nitrobenzoic acid to its ethyl ester is a classic Fischer

esterification reaction. This acid-catalyzed reaction involves the reaction of the carboxylic acid

with an alcohol, in this case, ethanol.

Experimental Protocol for Ethyl 2-chloro-5-nitrobenzoate Synthesis:

Reaction Setup: A solution of 2-chloro-5-nitrobenzoic acid in methanol is prepared in a

suitable reaction vessel.[5]

Catalyst Addition: A catalytic amount of concentrated sulfuric acid is slowly added to the

solution.[5]

Reflux: The reaction mixture is heated to reflux and stirred for several hours to drive the

equilibrium towards the formation of the ester.[5]

Work-up and Isolation: Upon completion, the reaction is worked up to isolate the crude

product.

Purification: The crude ester is then purified to obtain the final product.
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Caption: Fischer esterification to form Ethyl 2-chloro-5-nitrobenzoate.

Part 3: Applications in Drug Development and Fine
Chemicals
Ethyl 2-chloro-5-nitrobenzoate and its parent acid are valuable intermediates in the synthesis

of a variety of fine chemicals and pharmaceuticals.[5][6]

Pharmaceutical Intermediates: These compounds are crucial in the synthesis of active

pharmaceutical ingredients (APIs).[6][7] The presence of multiple functional groups allows for

diverse chemical modifications to produce molecules with desired biological activities.[5] For

instance, derivatives of 2-chloro-5-nitrobenzoic acid have been investigated for their potential

as antibacterial agents.[8][9]

Agrochemicals: The structural motifs present in these molecules are also found in some

pesticides and herbicides.[6]

Dyes and Pigments: The chromophoric nitro group makes these compounds and their

derivatives useful in the synthesis of dyes and pigments.[6]

Part 4: Safety, Handling, and Storage
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Proper handling and storage of Ethyl 2-chloro-5-nitrobenzoate are essential for laboratory

safety.

Health and Safety Information
This compound is irritating to the eyes, respiratory system, and skin.[1] In case of contact with

eyes, rinse immediately with plenty of water for at least 15 minutes and seek medical attention.

[10] If it comes into contact with skin, wash off immediately with plenty of water.[10] In case of

inhalation, move to fresh air.[1]

Personal Protective Equipment (PPE)
When handling this chemical, it is imperative to use appropriate personal protective equipment,

including:

Safety glasses or goggles[10]

Protective gloves[1]

A lab coat or other protective clothing[1]

Handling and Storage
Handling: Avoid breathing dust, vapor, mist, or gas.[1] It is recommended to handle this

substance in a well-ventilated area or a fume hood.

Storage: Store in a cool, dry place in a tightly closed container.[1] Keep away from

incompatible materials such as strong oxidizing agents.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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